Cas no 1354769-90-6 (4-ethyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-ethyl-1H-pyrrole-2-carboxylic acid
• CAS No: 1354769-90-6
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD28654822
• CID: 4592311
• PubChem ID: 84648388
• Update Time: 2025-06-12

4-ethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylic acid, 4-ethyl-
• SCHEMBL13614197
• E70419
• EN300-260778
• 1354769-90-6
• Z3243445142
• 4-ethyl-1H-pyrrole-2-carboxylic acid

• MDL： MFCD28654822
• Inchi： 1S/C7H9NO2/c1-2-5-3-6(7(9)10)8-4-5/h3-4,8H,2H2,1H3,(H,9,10)
• InChI Key： RPYGJTNQRMZPBM-UHFFFAOYSA-N
• SMILES： N1C=C(CC)C=C1C(O)=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-ethyl-1H-pyrrole-2-carboxylic acid

Introduction to 4-ethyl-1H-pyrrole-2-carboxylic acid (CAS No. 1354769-90-6)

4-ethyl-1H-pyrrole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1354769-90-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrrole derivatives, a class of molecules known for their broad spectrum of biological interactions and therapeutic applications.

The molecular structure of 4-ethyl-1H-pyrrole-2-carboxylic acid consists of a pyrrole ring substituted with an ethyl group at the 4-position and a carboxylic acid functional group at the 2-position. This specific arrangement of functional groups imparts distinct chemical reactivity and potential biological functionality, making it a valuable scaffold for drug discovery and development. The presence of the carboxylic acid moiety allows for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

In recent years, there has been growing interest in pyrrole derivatives as pharmacophores due to their ability to interact with various biological targets. 4-ethyl-1H-pyrrole-2-carboxylic acid has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, research has suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents.

Moreover, the structural features of 4-ethyl-1H-pyrrole-2-carboxylic acid have been leveraged in the design of novel antimicrobial agents. Pyrrole derivatives are known to disrupt bacterial cell membranes and interfere with vital metabolic processes, contributing to their antimicrobial efficacy. Studies have demonstrated that modifications of the pyrrole core, such as those present in 4-ethyl-1H-pyrrole-2-carboxylic acid, can enhance binding affinity to bacterial targets, leading to improved antimicrobial activity.

The carboxylic acid group in 4-ethyl-1H-pyrrole-2-carboxylic acid also facilitates its incorporation into more complex molecular architectures through esterification, amidation, or other covalent linkages. This versatility has been exploited in the synthesis of prodrugs and targeted delivery systems, where the pyrrole derivative serves as a bioactive component integrated into a larger pharmacological entity.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 4-ethyl-1H-pyrrole-2-carboxylic acid as a lead compound. These tools have enabled researchers to predict binding interactions and optimize molecular properties, accelerating the drug discovery process. For example, virtual screening studies have identified derivatives of 4-ethyl-1H-pyrrole-2-carboxylic acid that exhibit enhanced binding affinity to specific protein targets, providing new insights into their mechanism of action.

In addition to its pharmaceutical applications, 4-ethyl-1H-pyrrole-2-carboxylic acid has shown promise in materials science and chemical biology. Its ability to participate in coordination chemistry has been utilized in the development of metallocomplexes with potential catalytic or luminescent properties. Furthermore, its structural motifs have inspired the design of synthetic probes for studying protein-protein interactions and other biological processes.

The synthesis of 4-ethyl-1H-pyrrole-2-carboxylic acid can be achieved through multiple routes, including cyclization reactions involving ethyl acetoacetate and ammonia derivatives, or through palladium-catalyzed cross-coupling reactions. These synthetic methodologies highlight the compound's accessibility and versatility for further chemical manipulation.

Evaluation of 4-ethyl-1H-pyrrole-2-carboxylic acid in preclinical models has provided valuable insights into its pharmacokinetic and pharmacodynamic profiles. Studies indicate that this compound exhibits reasonable oral bioavailability and metabolic stability, suggesting its potential for further development into therapeutic agents. Additionally, preliminary toxicology studies have shown that 4-ethyl-1H-pyrrole-2-carboxylic acid is well-tolerated at moderate doses, paving the way for more extensive clinical investigations.

The future direction of research on 4-ethyl-1H-pyrrole-2-carboxylic acid is likely to focus on expanding its chemical space through structural modifications and exploring novel biological applications. The integration of machine learning algorithms with experimental data promises to enhance the efficiency of discovering new derivatives with improved pharmacological properties.

In conclusion,4-Ethyl-lH-Pyrrole-Z-Carboxylic Acid (CAS No. 1354769906) represents a structurally intriguing compound with diverse potential applications in pharmaceuticals, materials science, and chemical biology. Its unique combination of functional groups and biological activity makes it a compelling target for further investigation and development.